Cas no 1864168-71-7 (1-[2-(tert-butylsulfanyl)ethyl]-5-methyl-1H-pyrazol-3-amine)

• Product Name: 1-[2-(tert-butylsulfanyl)ethyl]-5-methyl-1H-pyrazol-3-amine
• CAS No: 1864168-71-7
• MF: C₁₀H₁₉N₃S
• MW: 213.342960596085
• CID: 6231845
• PubChem ID: 165473888
• Update Time: 2025-10-29

1-[2-(tert-butylsulfanyl)ethyl]-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1864168-71-7
• EN300-1108713
• 1-[2-(tert-butylsulfanyl)ethyl]-5-methyl-1H-pyrazol-3-amine

• Inchi： 1S/C10H19N3S/c1-8-7-9(11)12-13(8)5-6-14-10(2,3)4/h7H,5-6H2,1-4H3,(H2,11,12)
• InChI Key： SMPOXSUGRFZMJW-UHFFFAOYSA-N
• SMILES： S(CCN1C(C)=CC(N)=N1)C(C)(C)C

Computed Properties

• Exact Mass: 213.12996879g/mol
• Monoisotopic Mass: 213.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.1Ų

Additional information on 1-[2-(tert-butylsulfanyl)ethyl]-5-methyl-1H-pyrazol-3-amine

Comprehensive Overview of 1-[2-(tert-butylsulfanyl)ethyl]-5-methyl-1H-pyrazol-3-amine (CAS No. 1864168-71-7)

The compound 1-[2-(tert-butylsulfanyl)ethyl]-5-methyl-1H-pyrazol-3-amine (CAS No. 1864168-71-7) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the tert-butylsulfanyl group and the pyrazol-3-amine core, make it a versatile intermediate for the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its amine functionality can be leveraged for the development of novel therapeutic agents.

One of the key reasons for the growing interest in 1-[2-(tert-butylsulfanyl)ethyl]-5-methyl-1H-pyrazol-3-amine is its role in the design of small-molecule inhibitors. The pyrazole ring is a common pharmacophore found in many FDA-approved drugs, and its incorporation into this compound opens up possibilities for targeting various biological pathways. Recent studies have explored its potential in modulating enzyme activity, particularly in the context of inflammatory diseases and metabolic disorders. This aligns with current trends in pharmaceutical research, where there is a strong focus on identifying new biomarkers and therapeutic targets.

From a synthetic chemistry perspective, the tert-butylsulfanyl moiety in 1-[2-(tert-butylsulfanyl)ethyl]-5-methyl-1H-pyrazol-3-amine offers unique reactivity patterns. This group can act as a protecting group or participate in click chemistry reactions, which are widely used in bioconjugation and material science. The compound's stability under various conditions also makes it a valuable building block for the construction of heterocyclic compounds, which are prevalent in agrochemicals and functional materials.

In the context of green chemistry, researchers are investigating the environmental impact of synthesizing and using 1-[2-(tert-butylsulfanyl)ethyl]-5-methyl-1H-pyrazol-3-amine. Sustainable methods, such as catalysis and solvent-free reactions, are being explored to minimize waste and energy consumption. This is particularly relevant given the increasing demand for eco-friendly chemical processes in both academia and industry.

The compound's potential extends beyond pharmaceuticals. In the field of material science, 1-[2-(tert-butylsulfanyl)ethyl]-5-methyl-1H-pyrazol-3-amine has been studied for its ability to form self-assembled monolayers (SAMs) on metal surfaces. These SAMs have applications in nanotechnology and sensor development, where precise control over surface properties is critical. Its amine group also allows for further functionalization, enabling the creation of tailored materials with specific properties.

Another area of interest is the compound's spectroscopic properties. Advanced techniques such as NMR and mass spectrometry have been employed to characterize 1-[2-(tert-butylsulfanyl)ethyl]-5-methyl-1H-pyrazol-3-amine, providing insights into its molecular structure and behavior. These studies are essential for quality control and for understanding the compound's interactions in complex systems.

Given the increasing popularity of computational chemistry, 1-[2-(tert-butylsulfanyl)ethyl]-5-methyl-1H-pyrazol-3-amine has also been the subject of molecular docking and quantum mechanical calculations. These simulations help predict its binding affinity to various biological targets and optimize its structure for specific applications. This approach is particularly valuable in the early stages of drug discovery, where it can significantly reduce the time and cost associated with experimental screening.

In summary, 1-[2-(tert-butylsulfanyl)ethyl]-5-methyl-1H-pyrazol-3-amine (CAS No. 1864168-71-7) is a multifaceted compound with broad potential across multiple scientific disciplines. Its unique chemical properties, combined with the growing demand for innovative solutions in healthcare and advanced materials, make it a subject of ongoing research and development. As scientists continue to explore its applications, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science.